Cas no 56056-49-6 (Benzene, (dodecylthio)-)
Benzene, (dodecylthio)- structure
Product Name:Benzene, (dodecylthio)-
CAS No:56056-49-6
MF:C18H30S
MW:278.495804309845
CID:349962
PubChem ID:10016411
Update Time:2025-04-19
Benzene, (dodecylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, (dodecylthio)-
- dodecylsulfanylbenzene
- SCHEMBL8082721
- 56056-49-6
- DTXSID40434264
-
- Inchi: 1S/C18H30S/c1-2-3-4-5-6-7-8-9-10-14-17-19-18-15-12-11-13-16-18/h11-13,15-16H,2-10,14,17H2,1H3
- InChI Key: DYKXULDWCTXIQX-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)CCCCCCCCCCCC
Computed Properties
- Exact Mass: 278.207
- Monoisotopic Mass: 278.20682213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 12
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8
- Topological Polar Surface Area: 25.3Ų
Experimental Properties
- PSA: 0
Benzene, (dodecylthio)- Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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